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Compound of Interest

Compound Name: 4-Methyl-1-hexanol

Cat. No.: B1585438 Get Quote

Essential Safety and Handling Guide for 4-Methyl-1-
hexanol
This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for the handling of 4-Methyl-1-hexanol in a laboratory setting. Adherence to these

guidelines is crucial for ensuring the safety of all personnel.

Chemical and Physical Properties
The following table summarizes the key quantitative data for 4-Methyl-1-hexanol.
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Property Value

Molecular Formula C7H16O

Molecular Weight 116.20 g/mol [1][2]

Appearance Colorless clear liquid[3]

Boiling Point 172.00 to 174.00 °C @ 760.00 mm Hg[3]

Flash Point 61.80 °C (143.00 °F)[3]

Density 0.820 g/mL[4]

Vapor Pressure 0.407000 mmHg @ 25.00 °C[3]

Solubility
Soluble in alcohol, slightly soluble in water

(4089 mg/L @ 25 °C)[3]

CAS Number 818-49-5[1]

Operational Plan for Handling 4-Methyl-1-hexanol
This section details the step-by-step procedures for the safe handling and disposal of 4-
Methyl-1-hexanol.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

Storage Location: Store the container in a cool, dry, and well-ventilated area away from heat,

sparks, open flames, and other ignition sources.[5][6]

Container Integrity: Keep the container tightly closed when not in use.[5][6] If a container is

opened, it must be carefully resealed and kept upright to prevent leakage.[6]

Incompatible Materials: Store away from incompatible materials such as oxidizing agents.[5]

[6][7]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure.
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Eye and Face Protection: Wear tightly fitting safety goggles.[8] A face shield can provide

additional protection against splashes.[8]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn.[9] Inspect

gloves for any signs of degradation before use.

Skin and Body Protection: Wear a long-sleeved lab coat. For larger quantities or in case of a

significant risk of splashing, consider additional protective clothing.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of vapors.[7][8] If a fume hood is not available or ventilation is

inadequate, an approved respirator should be used.

Handling and Use
Ventilation: Always handle 4-Methyl-1-hexanol in a well-ventilated area or a chemical fume

hood to keep airborne concentrations of vapors low.[7][10]

Preventing Ignition: Keep away from heat, hot surfaces, sparks, open flames, and other

ignition sources.[5][8][11] Use non-sparking tools and explosion-proof equipment.[8][11][12]

Ground and bond containers and receiving equipment to prevent static discharge.[8][11]

Personal Hygiene: Do not eat, drink, or smoke when using this product.[11] Wash hands

thoroughly after handling.[11]

Spill and Emergency Procedures
Immediate Actions: In case of a spill, immediately evacuate the area and alert personnel.[8]

Control Ignition Sources: Remove all sources of ignition from the spill area.[8][12]

Containment: Contain the spill using an inert, non-combustible absorbent material such as

sand, vermiculite, or diatomite.[8] Prevent the spill from entering drains or waterways.[8]

Cleanup: Collect the absorbed material using non-sparking tools and place it into a suitable,

sealed container for disposal as hazardous waste.[8][12]

Decontamination: Decontaminate the spill area thoroughly.[8]
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Disposal Plan
Waste Characterization: 4-Methyl-1-hexanol waste is considered hazardous waste due to

its flammability.

Containerization: Collect waste in a clearly labeled, sealed container that is compatible with

the chemical.[13] The label should include the words "Hazardous Waste" and a description of

the contents.[13]

Disposal: Dispose of the waste through a licensed hazardous waste disposal company.[6] Do

not dispose of it in the regular trash or down the drain.[13] All disposal activities must comply

with local, state, and federal regulations.[6][7]

Workflow for Handling 4-Methyl-1-hexanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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